Cas no 2138554-54-6 (5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138554-54-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6003613
• PubChem ID: 165499896
• Update Time: 2025-05-20

5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde
• EN300-1197337
• 2138554-54-6
• 5-methyl-2-(oxan-4-yl)imidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C14H16N2O2/c1-10-3-2-4-13-15-14(12(9-17)16(10)13)11-5-7-18-8-6-11/h2-4,9,11H,5-8H2,1H3
• InChI Key： IEVDYSIIPIVNNP-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(C=O)N3C(C)=CC=CC3=N2)CC1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.6Ų

Additional information on 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde

Introduction to 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde (CAS No. 2138554-54-6) and Its Emerging Applications in Chemical Biology

The compound 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde (CAS No. 2138554-54-6) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural framework integrating an imidazopyridine core with an aldehyde functional group, has garnered significant attention in recent years due to its potential biological activities and synthetic utility. The presence of both oxygen and nitrogen heteroatoms in its structure not only contributes to its complex electronic properties but also opens up diverse possibilities for interactions with biological targets.

In the realm of chemical biology, the development of novel scaffolds is crucial for discovering molecules with therapeutic efficacy. The imidazopyridine moiety is particularly noteworthy, as it is a privileged structure frequently encountered in bioactive compounds. Researchers have long recognized the versatility of imidazopyridines in drug discovery, leveraging their ability to engage with a wide range of biological receptors and enzymes. The specific substitution pattern in 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde, particularly the aldehyde group at the 3-position, provides a reactive handle for further derivatization, enabling the synthesis of a library of analogs with tailored properties.

Recent studies have highlighted the importance of oxan-4-yl substituents in modulating the pharmacokinetic and pharmacodynamic profiles of small molecules. The tetrahydropyran ring introduces conformational flexibility while maintaining electronic stability, which can be critical for optimizing binding affinity and metabolic resistance. This structural feature has been explored in various drug candidates, where it has demonstrated an ability to improve oral bioavailability and reduce off-target effects. The integration of such motifs into the 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde framework suggests promising avenues for developing next-generation therapeutics.

The aldehyde functionality at the 3-position of the imidazopyridine ring serves as a versatile synthetic probe. Aldehydes are well-known for their reactivity, allowing for condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By exploring these transformations, chemists can rapidly generate diverse chemical space to screen for novel bioactive entities derived from 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde.

Advances in computational chemistry have further accelerated the discovery process for this compound class. Molecular modeling techniques enable researchers to predict binding modes and affinity profiles before experimental validation, significantly reducing the time and cost associated with hit identification. The three-dimensional structure of 5-methyl-2-(oxan-4-yl)imidazo1,2-apyridine-3-carbaldehyde, as determined through X-ray crystallography or NMR spectroscopy, provides critical insights into its interactions with potential targets such as kinases or transcription factors. These structural insights are invaluable for guiding medicinal chemistry optimization efforts.

In vitro assays have begun to reveal the biological potential of derivatives derived from 5-methyl-2-(oxan-4-yl)imidazo1,2-pyridinecarbaldehyde (CAS No. 2138554–54–6). Preliminary screening has shown promising activity against certain cancer cell lines, where the compound exhibits inhibitory effects on proliferation through mechanisms involving modulation of signal transduction pathways. Additionally, its ability to interact with enzymes involved in DNA repair or replication has sparked interest in its potential as an anticancer agent. These findings align with broader trends in oncology research toward targeting molecular pathways that are dysregulated in tumors.

The synthesis of this compound exemplifies modern organic chemistry techniques that emphasize efficiency and sustainability. Catalytic methods have been employed to construct key intermediates under mild conditions, minimizing waste and energy consumption. Such green chemistry approaches are increasingly important as pharmaceutical industries strive to meet regulatory requirements and environmental standards. The scalability of synthetic routes to 5-methyl-2-(oxan--4--yl)imidazo1--pyridine--3--carbaldehyde (CAS No 2138554546) ensures that researchers can access sufficient quantities for both preclinical studies and commercial development.

The future direction of research on this molecule will likely involve expanding its chemical diversity through functional group modifications and exploring novel therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical reality. As computational tools continue to improve and high-throughput screening technologies become more sophisticated, the potential for discovering drugs derived from scaffolds like 5-methyl--(oxan--4--yl)imidazo1--pyridine--3--carbaldehyde will only grow.